![molecular formula C22H26N4O3S B2437735 7-isopropyl-3-(2-oxo-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)ethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one CAS No. 1013774-71-4](/img/structure/B2437735.png)
7-isopropyl-3-(2-oxo-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)ethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-isopropyl-3-(2-oxo-2-(8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)ethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a useful research compound. Its molecular formula is C22H26N4O3S and its molecular weight is 426.54. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Applications
One of the earliest studies on similar heterocyclic compounds details the synthesis and chemistry of novel broad-spectrum antitumor agents. These compounds, including imidazotetrazines, have shown curative activity against specific leukemia strains, suggesting a potential pathway for prodrug modifications to enhance antitumor efficacy (Stevens et al., 1984).
Heterocyclic Scaffold Synthesis
Research into new series of heterocyclic scaffolds for medicinal purposes has been significant. A study synthesized substituted thiazolopyrimidines, demonstrating their potential for antibacterial, antifungal, and anticancer activities. This work highlights the versatility of these compounds in creating a foundation for developing new therapeutic agents (Hilal et al., 2006).
Antioxidant and Antitumor Activities
Another area of exploration is the synthesis of thiazolopyrimidines with antioxidant and antitumor properties. These studies have shown promising results, with some compounds exhibiting significant activity. This research underscores the potential for designing novel therapeutic agents based on the structural properties of these heterocyclic compounds (Abu‐Hashem et al., 2011).
Solvent-Free Synthesis
The development of solvent-free synthesis methods for heterocyclic compounds is an important advance in green chemistry. These methods offer an environmentally friendly alternative to traditional synthesis, reducing the use of harmful solvents and streamlining the production of these complex molecules (Martins et al., 2009).
Antimicrobial and Anticancer Agents
The synthesis of novel pyrazole derivatives with potential antimicrobial and anticancer properties represents another significant application. These compounds have been evaluated for their in vitro activity, with some showing higher anticancer activity than reference drugs. This research highlights the therapeutic potential of heterocyclic compounds in combating various diseases (Hafez et al., 2016).
properties
IUPAC Name |
3-[2-oxo-2-(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)ethyl]-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O3S/c1-13(2)17-8-21(29)26-16(12-30-22(26)23-17)7-20(28)24-9-14-6-15(11-24)18-4-3-5-19(27)25(18)10-14/h3-5,8,13-16H,6-7,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBEZDPHMTPJNGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)N3CC4CC(C3)C5=CC=CC(=O)N5C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.